N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H18N2OS/c19-15(17-11-10-12-6-2-1-3-7-12)16-18-13-8-4-5-9-14(13)20-16/h4-6,8-9H,1-3,7,10-11H2,(H,17,19)
• InChI Key: XNZKGTKNYOOQOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide, also known as C16, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of benzothiazole derivatives and is known for its unique chemical structure that makes it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide is not fully understood, but several studies have suggested that it acts by inhibiting various signaling pathways involved in cancer cell growth and proliferation. N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been shown to inhibit the activity of several enzymes involved in the synthesis of DNA, RNA, and proteins, thereby preventing the growth and division of cancer cells. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, further contributing to its antitumor activity.
Biochemical and Physiological Effects:
N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways involved in cancer cell growth and survival. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide is its potent antitumor activity, which makes it a promising candidate for the development of new drugs for the treatment of cancer. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been shown to possess anti-inflammatory and analgesic properties, which could be useful in the development of new drugs for the treatment of inflammatory diseases. However, one of the limitations of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide is its relatively complex synthesis process, which could limit its widespread use in scientific research.

Future Directions

There are several future directions for the research and development of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide. One potential direction is the development of new drugs based on the chemical structure of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide for the treatment of various diseases, including cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide and its potential applications in scientific research. Finally, the synthesis process of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide could be optimized to make it more efficient and cost-effective for widespread use in scientific research.

Synthesis Methods

The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide involves a multi-step process that requires the use of several reagents and catalysts. The most common method of synthesizing N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide involves the reaction of 2-aminobenzothiazole with cyclohex-2-en-1-one in the presence of an acid catalyst. The resulting intermediate is then reacted with ethyl chloroacetate, followed by hydrolysis and subsequent reaction with ammonia to yield the final product.

Scientific Research Applications

N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. Several studies have demonstrated that N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide has been shown to possess anti-inflammatory, analgesic, and antimicrobial properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.